Cas no 1350468-51-7 (2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester)

• Product Name: 2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester
• CAS No: 1350468-51-7
• MF: C₁₂H₁₃NO₃
• MW: 219.24
• MDL: MFCD34185359
• CID: 5088303
• Update Time: 2025-05-19

2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester

• MDL： MFCD34185359
• Inchi： 1S/C12H13NO3/c1-3-16-12(15)10-8-6-4-5-7-9(8)11(14)13(10)2/h4-7,10H,3H2,1-2H3
• InChI Key： QWVYITQVVLBTPI-UHFFFAOYSA-N
• SMILES： C1=CC=CC2C(C(OCC)=O)N(C)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester

2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1350468-51-7, commonly referred to as 2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Synthesis

The molecular structure of 2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester is characterized by a fused bicyclic system, which includes an isoindole ring and an ethyl ester group. The isoindole moiety is a derivative of indole, a heterocyclic aromatic compound with significant biological activity. The presence of the methyl and oxo groups at positions 2 and 3, respectively, imparts unique electronic and steric properties to the molecule.

The synthesis of this compound typically involves multi-step organic reactions. Recent studies have explored the use of catalytic asymmetric synthesis to construct the isoindole core. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the bicyclic framework efficiently. These advancements have not only improved the yield but also enhanced the stereochemical control during synthesis.

Properties and Applications

2-Methyl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester exhibits interesting physical and chemical properties. Its solubility in organic solvents makes it suitable for various chemical transformations. Moreover, the molecule's ability to form hydrogen bonds due to the carboxylic acid ethyl ester group contributes to its stability in different environments.

In terms of applications, this compound has found utility in pharmaceutical research. The isoindole scaffold is known for its potential as a kinase inhibitor, which is crucial in anticancer drug development. Recent studies have demonstrated that derivatives of this compound can inhibit specific protein kinases involved in cancer cell proliferation.

Additionally, the molecule has been explored in materials science for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures under certain conditions makes it a promising candidate for constructing advanced materials with tailored properties.

Recent Research Developments

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Methyl-3 oxo 2 3 dihydro 1H isoindole 1 carboxylic acid ethyl ester. Quantum mechanical calculations have revealed that the methyl and oxo substituents significantly influence the molecule's electronic distribution, enhancing its reactivity towards nucleophilic attacks.

Furthermore, green chemistry approaches have been applied to optimize the synthesis of this compound. Researchers have developed environmentally friendly reaction conditions using biodegradable catalysts and solvents. These methods not only reduce waste but also align with sustainable chemical practices.

Conclusion

In summary, 2-Methyl 3 oxo 2 3 dihydro 1H isoindole 1 carboxylic acid ethyl ester (CAS No. 1350468 51 7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this molecule is poised to play a pivotal role in advancing modern chemistry.